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Compound of Interest

Compound Name: DJ-V-159

Cat. No.: B1496262

Executive Summary

This document outlines the preliminary toxicity profile of DJ-V-159, a G protein-coupled
receptor family C group 6 member A (GPRCG6A) agonist.[1] Information publicly available,
primarily from safety data sheets and supplier information, provides a high-level overview of
potential hazards. This guide summarizes the existing data, presents it in a structured format,
and utilizes illustrative diagrams to represent standard toxicological assessment workflows and
hypothetical signaling pathways, as detailed experimental toxicity studies are not publicly
available.

Compound Information
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Parameter

Details

Chemical Name

N1,N3-Bis(4-cyano-3-
(trifluoromethyl)phenyl)isophthalamide

Synonyms DJ-V-159

CAS Number 2253744-53-3

Molecular Formula C24H12FsN4O2

Molecular Weight 502.37 g/mol

Description A white to beige powder.

Solubility Soluble in DMSO.

Purity >98% (HPLC)

Storage Store at -20°C as a powder or -80°C in solvent.

Hazard Identification and Classification

Based on available safety data, DJ-V-159 is classified with the following hazards.

Hazard Classification Code Description

Acute Oral Toxicity Category 4, H302 Harmful if swallowed.

Acute Aquatic Toxicity Category 1, H400 Very toxic to aquatic life.
Chronic Aquatic Toxicity Category 1, H410 Very toxic to aquatic fife with

long lasting effects.

Precautionary Statements: Standard laboratory precautions are advised, including washing

skin thoroughly after handling, avoiding release to the environment, and seeking medical

advice if swallowed.

Biochemical and Physiological Actions (On-Target

Activity)
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DJ-V-159 is an agonist for GPRCG6A, a receptor involved in energy metabolism. Its mechanism
of action involves the activation of ERK and the stimulation of cCAMP production in cells
expressing GPRCG6A. In preclinical models, it has been shown to stimulate insulin secretion
from mouse [3-cells and consequently lower serum glucose levels in wild-type mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Preliminary Toxicity Profile of DJ-V-159: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1496262#preliminary-toxicity-profile-of-dj-v-159]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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